Cas no 6344-79-2 (3-Pyridinecarboxylicacid, 4-methyl-, ethyl ester, 1-oxide)
6344-79-2 structure
Product Name:3-Pyridinecarboxylicacid, 4-methyl-, ethyl ester, 1-oxide
CAS No:6344-79-2
MF:C9H11NO3
MW:181.188542604446
CID:529908
Update Time:2026-04-29
3-Pyridinecarboxylicacid, 4-methyl-, ethyl ester, 1-oxide Chemical and Physical Properties
Names and Identifiers
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- 3-Pyridinecarboxylicacid, 4-methyl-, ethyl ester, 1-oxide
- ethyl 4-methyl-1-oxidopyridin-1-ium-3-carboxylate
- ethyl 4-methyl-1-oxido-pyridine-3-carboxylate
- ethyl 4-methylpyridine-3-carboxylate 1-oxide
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Computed Properties
- Exact Mass: 182.08200
- Monoisotopic Mass: 181.073893
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.8
Experimental Properties
- Density: 1.13
- Boiling Point: 347.5°C at 760 mmHg
- Flash Point: 164°C
- Refractive Index: 1.517
- PSA: 52.60000
- LogP: 1.13100
3-Pyridinecarboxylicacid, 4-methyl-, ethyl ester, 1-oxide Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Pyridinecarboxylicacid, 4-methyl-, ethyl ester, 1-oxide Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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